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Compound of Interest

Compound Name: 1,5-Dimethylpyrazole

Cat. No.: B184060 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 1,5-Dimethylpyrazole. Adherence to these

procedures is vital for ensuring laboratory safety and proper chemical management.

Hazard Profile and GHS Classification
1,5-Dimethylpyrazole is classified as a hazardous substance with the following GHS

classifications:

Flammable liquids (Category 3)[1][2]

Skin irritation (Category 2)[1][2]

Serious eye irritation (Category 2A)[1]

May cause respiratory irritation[1]

Signal Word: Warning[1][2]

Hazard Statements:

H226: Flammable liquid and vapor.[1]

H315: Causes skin irritation.[1][2]
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H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

safety.

Body Part Required PPE
Recommended
Materials/Standards

Eyes/Face
Tightly fitting safety goggles or

a face shield.

Conforming to EU Standard

EN166 or OSHA 29 CFR

1910.133.[3]

Skin/Hands

Chemical-resistant, impervious

gloves and a flame-retardant

lab coat.

Nitrile rubber gloves are a

suitable option.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Necessary if working in a

poorly ventilated area or if

irritation is experienced.[4]

Operational Plan: Safe Handling Workflow
A systematic approach is essential for the safe handling of 1,5-Dimethylpyrazole. This

involves preparation, careful handling, and post-handling procedures.
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Preparation

Handling

Post-Handling

Ensure proper ventilation 
 (chemical fume hood)

Don appropriate PPE

Inspect container for damage

Ground and bond container 
 and receiving equipment

Use non-sparking tools

Dispense liquid carefully, 
 avoiding splashes and vapor generation

Keep container tightly closed 
 when not in use

Decontaminate work surfaces

Properly store or dispose of 
 unused chemical

Remove and dispose of 
 contaminated PPE as hazardous waste

Wash hands and exposed skin 
 thoroughly

Click to download full resolution via product page

Safe handling workflow for 1,5-Dimethylpyrazole.
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Step-by-Step Handling Procedure:

Ventilation: Always handle 1,5-Dimethylpyrazole in a well-ventilated area, preferably within

a chemical fume hood.[5]

Avoid Contact: Take precautions to avoid contact with skin and eyes.[5] Do not breathe

vapors or mist.

Grounding: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.

Tools: Use only non-sparking tools to prevent ignition.[5]

Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and any exposed

skin thoroughly after handling.

Storage and Disposal Plan
Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5][6]

Keep away from heat, sparks, open flames, and hot surfaces.

Store away from incompatible materials such as strong oxidizing agents and acids.[3]

Disposal: 1,5-Dimethylpyrazole and its container must be disposed of as hazardous waste.

Follow all federal, state, and local regulations. It is recommended to entrust disposal to a

licensed waste disposal company.
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Waste Generation & Collection

Temporary Storage

Final Disposal

Collect waste in a designated, 
 compatible, and sealed container

Clearly label the container as 
 'Hazardous Waste' with the chemical name

Store in a designated, secure, 
 and well-ventilated hazardous 

 waste accumulation area

Ensure storage is away from 
 incompatible materials

Contact your institution's Environmental 
 Health & Safety (EHS) department

Arrange for pickup by a licensed 
 hazardous waste disposal company

Complete all required waste manifests

Click to download full resolution via product page

Disposal workflow for 1,5-Dimethylpyrazole.

Emergency Procedures: First Aid
In case of exposure, follow these first aid measures immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention if you feel unwell.[3]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes.[4] If skin irritation occurs, get medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4] If eye irritation persists, get medical attention.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor if

you feel unwell.[3]

Quantitative Data
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The following table summarizes key quantitative data for 1,5-Dimethylpyrazole.

Property Value

Molecular Formula C₅H₈N₂

Molecular Weight 96.13 g/mol

Boiling Point 158 °C (lit.)[7]

Flash Point 38.6 °C[6]

Density 0.98 g/cm³[6]

Occupational Exposure Limits (OELs)

Not available. Safety data sheets indicate that

occupational exposure limits have not been

established.[4][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
1,5-Dimethylpyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184060#personal-protective-equipment-for-handling-
1-5-dimethylpyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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